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Compound of Interest

Compound Name: 5-Bromo-4-methylthiazole

Cat. No.: B185254

For Immediate Release

This technical guide provides an in-depth analysis of the *H and *3C Nuclear Magnetic
Resonance (NMR) spectroscopic data for 5-Bromo-4-methylthiazole. Aimed at researchers,
scientists, and professionals in drug development, this document details experimental
protocols, presents a comprehensive summary of spectroscopic data, and visualizes key
chemical information to support research and development activities involving this compound.

Introduction

5-Bromo-4-methylthiazole is a heterocyclic compound of significant interest in medicinal
chemistry and materials science. Its substituted thiazole core serves as a versatile scaffold in
the synthesis of novel pharmaceutical agents and functional materials. A thorough
understanding of its structural and electronic properties, as elucidated by NMR spectroscopy, is
paramount for its effective application. This guide offers a detailed spectroscopic
characterization of 5-Bromo-4-methylthiazole.

Synthesis of 5-Bromo-4-methylthiazole

The synthesis of 5-Bromo-4-methylthiazole is typically achieved through the bromination of 4-
methylthiazole. A general and effective laboratory-scale protocol is outlined below.

Experimental Protocol: Synthesis
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A solution of 4-methylthiazole (1 equivalent) in glacial acetic acid is treated with bromine (1
equivalent) while being protected from light. The reaction mixture is stirred at room temperature
for approximately 16 hours. Upon completion, the reaction is quenched with a 10% aqueous
solution of sodium carbonate and extracted with ethyl acetate. The combined organic layers
are subsequently washed with saturated brine, dried over anhydrous sodium sulfate, and
concentrated under reduced pressure to yield 5-Bromo-4-methylthiazole.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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